Cas no 1078627-29-8 (1-(2,2,2-trifluoroethyl)cyclopropan-1-ol)
1078627-29-8 structure
Product Name:1-(2,2,2-trifluoroethyl)cyclopropan-1-ol
CAS No:1078627-29-8
MF:C5H7F3O
MW:140.103692293167
CID:6071515
PubChem ID:57445153
Update Time:2024-03-01
1-(2,2,2-trifluoroethyl)cyclopropan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 1-(2,2,2-trifluoroethyl)cyclopropan-1-ol
- Cyclopropanol, 1-(2,2,2-trifluoroethyl)-
- 1078627-29-8
- EN300-1939380
- AKOS011963949
- 1-trifluoroethylcyclopropanol
- 1-(2,2,2-trifluoroethyl)cyclopropanol
- SCHEMBL3375449
-
- Inchi： 1S/C5H7F3O/c6-5(7,8)3-4(9)1-2-4/h9H,1-3H2
- InChI Key： KRVMZDAAXUIYJP-UHFFFAOYSA-N
- SMILES： C1(CC(F)(F)F)(O)CC1
Computed Properties
- Exact Mass: 140.04489933g/mol
- Monoisotopic Mass: 140.04489933g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 114
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- Density: 1.365±0.06 g/cm3(Predicted)
- Boiling Point: 97.9±35.0 °C(Predicted)
- pka: 14.22±0.20(Predicted)
1-(2,2,2-trifluoroethyl)cyclopropan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1939380-0.05g |
1-(2,2,2-trifluoroethyl)cyclopropan-1-ol |
1078627-29-8 | 95% | 0.05g |
$252.0 | 2023-09-17 | |
| Enamine | EN300-1939380-0.1g |
1-(2,2,2-trifluoroethyl)cyclopropan-1-ol |
1078627-29-8 | 95% | 0.1g |
$376.0 | 2023-09-17 | |
| Enamine | EN300-1939380-0.25g |
1-(2,2,2-trifluoroethyl)cyclopropan-1-ol |
1078627-29-8 | 95% | 0.25g |
$538.0 | 2023-09-17 | |
| Enamine | EN300-1939380-0.5g |
1-(2,2,2-trifluoroethyl)cyclopropan-1-ol |
1078627-29-8 | 95% | 0.5g |
$847.0 | 2023-09-17 | |
| Enamine | EN300-1939380-1.0g |
1-(2,2,2-trifluoroethyl)cyclopropan-1-ol |
1078627-29-8 | 95% | 1g |
$1086.0 | 2023-05-31 | |
| Enamine | EN300-1939380-2.5g |
1-(2,2,2-trifluoroethyl)cyclopropan-1-ol |
1078627-29-8 | 95% | 2.5g |
$2127.0 | 2023-09-17 | |
| Enamine | EN300-1939380-5.0g |
1-(2,2,2-trifluoroethyl)cyclopropan-1-ol |
1078627-29-8 | 95% | 5g |
$3147.0 | 2023-05-31 | |
| Enamine | EN300-1939380-10.0g |
1-(2,2,2-trifluoroethyl)cyclopropan-1-ol |
1078627-29-8 | 95% | 10g |
$4667.0 | 2023-05-31 | |
| Enamine | EN300-1939380-1g |
1-(2,2,2-trifluoroethyl)cyclopropan-1-ol |
1078627-29-8 | 95% | 1g |
$1086.0 | 2023-09-17 | |
| Enamine | EN300-1939380-5g |
1-(2,2,2-trifluoroethyl)cyclopropan-1-ol |
1078627-29-8 | 95% | 5g |
$3147.0 | 2023-09-17 |
1-(2,2,2-trifluoroethyl)cyclopropan-1-ol Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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